Cas no 90178-81-7 (3-(Hydroxymethyl)-4-nitro-benzonitrile)

• Product name: 3-(Hydroxymethyl)-4-nitro-benzonitrile
• CAS No: 90178-81-7
• MF: C₈H₆N₂O₃
• MW: 178.14484
• CID: 792415
• PubChem ID: 13238552

3-(Hydroxymethyl)-4-nitro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(hydroxymethyl)-4-nitro-
• 3-(Hydroxymethyl)-4-nitro-benzonitrile
• 3-(hydroxymethyl)-4-nitrobenzonitrile
• AKOS030254847
• DTXSID80531100
• SCHEMBL14681249
• 90178-81-7

• MDL： MFCD29762437
• Inchi： InChI=1S/C8H6N2O3/c9-4-6-1-2-8(10(12)13)7(3-6)5-11/h1-3,11H,5H2
• InChI Key： XFXXYSBFWJJUNQ-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C#N)CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes